Cas no 2227670-94-0 ((1S)-1-(6-fluoropyridin-3-yl)ethan-1-ol)

• Product Name: (1S)-1-(6-fluoropyridin-3-yl)ethan-1-ol
• CAS No: 2227670-94-0
• MF: C₇H₈FNO
• MW: 141.142925262451
• CID: 5922057
• PubChem ID: 124559862
• Update Time: 2025-05-17

(1S)-1-(6-fluoropyridin-3-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (αS)-6-Fluoro-α-methyl-3-pyridinemethanol
• (1S)-1-(6-fluoropyridin-3-yl)ethan-1-ol
• 2227670-94-0
• EN300-1796562

• Inchi： 1S/C7H8FNO/c1-5(10)6-2-3-7(8)9-4-6/h2-5,10H,1H3/t5-/m0/s1
• InChI Key： BAXMCVFPJFOSCM-YFKPBYRVSA-N
• SMILES： FC1=CC=C(C=N1)[C@H](C)O

Computed Properties

• Exact Mass: 141.058992041g/mol
• Monoisotopic Mass: 141.058992041g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 33.1Ų

Additional information on (1S)-1-(6-fluoropyridin-3-yl)ethan-1-ol

Compound Introduction: (1S)-1-(6-fluoropyridin-3-yl)ethan-1-ol (CAS No. 2227670-94-0)

(1S)-1-(6-fluoropyridin-3-yl)ethan-1-ol, identified by the Chemical Abstracts Service Number (CAS No.) 2227670-94-0, is a significant compound in the realm of pharmaceutical chemistry and drug development. This chiral alcohol features a fluorinated pyridine moiety, making it a versatile scaffold for designing molecules with enhanced biological activity and selectivity. The presence of the fluoropyridine group is particularly noteworthy, as fluorine atoms are frequently incorporated into pharmaceuticals to improve metabolic stability, binding affinity, and overall pharmacokinetic properties.

The stereochemistry of this compound, indicated by the (1S) configuration at the chiral center, plays a crucial role in its biological behavior. Chiral drugs often exhibit different pharmacological effects depending on their optical isomers, necessitating precise control over stereochemistry to achieve desired therapeutic outcomes. The synthesis and characterization of such compounds require advanced techniques in organic chemistry and analytical methods to ensure high enantiomeric purity.

In recent years, there has been growing interest in fluorinated pyridines as key structural elements in drug discovery. These heterocycles are known for their ability to modulate various biological targets, including enzymes and receptors. For instance, studies have demonstrated that fluoropyridine derivatives can serve as potent inhibitors of kinases and other therapeutic targets relevant to cancer and inflammatory diseases. The compound (1S)-1-(6-fluoropyridin-3-yl)ethan-1-ol is being explored as a building block for more complex molecules designed to interact with these targets.

The pharmaceutical industry has increasingly recognized the importance of fluorine atoms in drug design due to their ability to influence molecular properties such as lipophilicity, polarizability, and electronic distribution. By incorporating fluorine into a molecule, researchers can fine-tune its interactions with biological targets, leading to improved efficacy and reduced side effects. The fluoropyridin-3-yl group in (1S)-1-(6-fluoropyridin-3-yl)ethan-1-ol exemplifies this strategy, providing a scaffold that can be further modified to develop novel therapeutic agents.

Recent research has highlighted the potential of this compound in the development of small-molecule drugs targeting neurological disorders. The pyridine ring is a common motif in neuroactive compounds due to its ability to cross the blood-brain barrier and interact with central nervous system receptors. Additionally, the fluorine atom can enhance the compound's metabolic stability, which is critical for drugs that need to maintain efficacy over extended periods. Preclinical studies have shown promising results using derivatives of this compound in models of neurodegenerative diseases.

The synthesis of (1S)-1-(6-fluoropyridin-3-yl)ethan-1-ol involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Key steps include the introduction of the chiral center via asymmetric synthesis methods such as chiral auxiliaries or catalysts. The subsequent installation of the fluoropyridine group often employs palladium-catalyzed cross-coupling reactions, which are widely used in pharmaceutical synthesis for their efficiency and selectivity.

The analytical characterization of this compound is essential to confirm its identity and purity. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography are routinely employed to elucidate its structure and stereochemistry. These methods provide detailed information about the molecular framework, ensuring that the compound meets the stringent requirements for pharmaceutical applications.

In conclusion, (1S)-1-(6-fluoropyridin-3-yl)ethan-1-ol (CAS No. 2227670-94-0) represents a valuable intermediate in drug discovery, offering a unique combination of structural features that make it suitable for developing innovative therapeutics. Its chiral nature, coupled with the presence of a fluorinated pyridine moiety, positions it as a promising candidate for further exploration in medicinal chemistry. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of next-generation pharmaceuticals.